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Compound of Interest

Compound Name: 5-Nitro-2-furaldehyde diacetate

Cat. No.: B119578 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of 5-Nitro-2-furaldehyde diacetate, a key chemical intermediate.

This document outlines the necessary personal protective equipment (PPE), step-by-step

handling and disposal procedures, and emergency protocols to foster a secure research

environment. By adhering to these guidelines, you can minimize risks and build a culture of

safety within your laboratory.

Personal Protective Equipment (PPE)
When handling 5-Nitro-2-furaldehyde diacetate, the use of appropriate personal protective

equipment is the first line of defense against potential exposure. The following table

summarizes the recommended PPE.
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Protection Type Equipment Specification/Standard

Eye and Face Protection
Chemical safety goggles or

eyeglasses

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2][3] A face shield may be

required in situations with a

higher risk of splashing.[4]

Skin Protection Protective gloves and clothing

Wear appropriate protective

gloves to prevent skin

exposure.[1][2][3] Protective

clothing should be worn to

minimize contact with the skin.

[1][2][3]

Respiratory Protection

Dust respirator or

NIOSH/MSHA approved

respirator

A respirator is recommended if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or if dust is

generated.[1][4] Follow OSHA

respirator regulations in 29

CFR 1910.134 or European

Standard EN 149.[1]

Experimental Protocols: Safe Handling and Disposal
Adherence to standardized procedures is critical for minimizing risk. The following protocols

provide a step-by-step guide for the safe handling and disposal of 5-Nitro-2-furaldehyde
diacetate.

Handling Protocol:

Ventilation: Always handle 5-Nitro-2-furaldehyde diacetate in a well-ventilated area.[5] The

use of a chemical fume hood is recommended to control airborne levels.[1]

Avoid Dust Formation: Minimize the generation and accumulation of dust.[1][3]
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Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][3] Do not

eat, drink, or smoke in the work area.[2][5]

Clothing: Remove any contaminated clothing and wash it before reuse.[1]

Avoid Contact: Take measures to avoid contact with eyes, skin, and clothing.[1][3] Do not

ingest or inhale the substance.[1][3]

Storage Protocol:

Container: Keep the container tightly closed when not in use.[1]

Location: Store in a cool, dry, and well-ventilated area.[1][5]

Incompatibilities: Store away from incompatible materials such as oxidizing agents, strong

acids, and strong bases.[3][4]

Disposal Protocol:

Regulations: Dispose of contents and containers in accordance with all applicable local,

regional, and national regulations.[5]

Waste Disposal Facility: Arrange for disposal at an approved waste disposal plant.[2][3]

Environmental Release: Do not allow the product to be released into the environment or

enter drains.[3]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Exposure/Spill Scenario First Aid/Response Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek medical

attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes.[1] Seek medical attention.[1]

Inhalation

Remove the individual from exposure and move

to fresh air immediately.[1] If breathing is

difficult, give oxygen.[1] If not breathing, give

artificial respiration.[1] Seek medical attention.

[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[1] Seek

medical attention.[1]

Spills

Clean up spills immediately, observing all safety

precautions.[1] Avoid generating dusty

conditions.[1] Vacuum or sweep up the material

and place it into a suitable disposal container.[1]

Ensure adequate ventilation.[1]

Workflow for Safe Handling of 5-Nitro-2-furaldehyde
Diacetate
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Workflow for Handling 5-Nitro-2-furaldehyde Diacetate
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Caption: Workflow for Handling 5-Nitro-2-furaldehyde Diacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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